Cas no 1448071-91-7 (5-cyclopropyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide
• CAS No: 1448071-91-7
• MF: C₁₃H₁₃F₃N₄O₂
• MW: 314.263132810593
• CID: 6361538
• PubChem ID: 71808052
• Update Time: 2025-11-06

5-cyclopropyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide
• F6439-4806
• 5-cyclopropyl-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)isoxazole-3-carboxamide
• 1448071-91-7
• AKOS024562543
• 5-cyclopropyl-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
• 5-cyclopropyl-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]-1,2-oxazole-3-carboxamide
• VU0549171-1

• Inchi： 1S/C13H13F3N4O2/c14-13(15,16)11-3-5-20(18-11)6-4-17-12(21)9-7-10(22-19-9)8-1-2-8/h3,5,7-8H,1-2,4,6H2,(H,17,21)
• InChI Key： CKHXSFFCBVCUCY-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CCNC(C2C=C(C3CC3)ON=2)=O)N=1)(F)F

Computed Properties

• Exact Mass: 314.09906016g/mol
• Monoisotopic Mass: 314.09906016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73Ų

Additional information on 5-cyclopropyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide

Introduction to Compound with CAS No. 1448071-91-7 and Product Name: 5-cyclopropyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide

The compound with the CAS number 1448071-91-7 and the product name 5-cyclopropyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique functional groups present in this molecule make it a promising candidate for further investigation in drug discovery and development.

The core structure of this compound features a cyclopropyl group attached to an oxazole ring, which is further modified by an N-substituted ethyl chain containing a trifluoromethyl-pyrazole moiety. The presence of these functional groups not only contributes to the molecule's overall stability but also enhances its binding affinity to biological targets. Specifically, the trifluoromethyl group is known to improve metabolic stability and binding interactions, making it a valuable feature in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are five-membered heterocycles that exhibit significant pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of additional functional groups into the oxazole scaffold can further modulate these properties, leading to the discovery of more effective therapeutic agents.

The compound in question has been extensively studied for its potential role in modulating various biological pathways. Preliminary studies have indicated that it may interact with enzymes and receptors involved in cancer progression and inflammation. The cyclopropyl group, in particular, has been shown to enhance binding affinity by introducing steric hindrance that optimizes interactions with target proteins. This feature is crucial for designing molecules that can selectively inhibit disease-causing pathways while minimizing side effects.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated clinical efficacy. By leveraging existing knowledge about successful drug candidates, researchers can accelerate the process of optimizing this molecule for therapeutic use. The trifluoromethyl-pyrazole moiety, for instance, is a common feature in many drugs approved by regulatory agencies due to its ability to enhance pharmacokinetic properties such as bioavailability and half-life.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex framework of the molecule. These methods not only facilitate the formation of key bonds but also allow for the introduction of specific functional groups at desired positions.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound both in vitro and in vivo. Molecular modeling studies have provided insights into how the molecule interacts with biological targets at an atomic level. These simulations have helped researchers predict potential side effects and optimize dosages for maximum therapeutic benefit.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules with tailored properties. This versatility underscores the importance of developing versatile building blocks that can be further modified to meet specific therapeutic needs.

In conclusion, the compound with CAS number 1448071-91-7 and product name 5-cyclopropyl-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2-oxazole-3-carboxamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and unique functional groups make it a promising candidate for further investigation in drug discovery and development. With ongoing research aimed at optimizing its pharmacological properties, this molecule has the potential to contribute to novel therapeutic strategies across various diseases.